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Compound of Interest

Compound Name: Bromoacetic anhydride

Cat. No.: B082147

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromoacetic anhydride (CAS No. 13094-51-4) is a highly reactive chemical intermediate
utilized in various synthetic processes within the pharmaceutical and chemical industries. Its
utility is matched by its significant hazard profile, necessitating a thorough understanding and
strict adherence to safety protocols. This technical guide provides a comprehensive overview of
the safety data and hazards associated with bromoacetic anhydride, compiled from Safety
Data Sheets (SDS) and other technical sources. It includes a detailed summary of its
physicochemical properties, GHS classification, and specific measures for safe handling,
storage, and emergency response. This document is intended to serve as an essential
resource for laboratory personnel to mitigate risks and ensure a safe working environment.

Chemical Identification and Physical Properties

Bromoacetic anhydride is a solid, often described as white to brown in appearance. It is
important to note its physical state and melting point for appropriate storage and handling.
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Property Value Citation(s)
Chemical Name Bromoacetic anhydride [1112][3]
Synonyms 2-bromoacetyl 2-bromoacetate  [4]
CAS Number 13094-51-4 [3][5]
Molecular Formula CaHaBr20s3 [4]
Molecular Weight 259.88 g/mol [4]
Physical State Solid [11[3]
Appearance White to brown solid [1]
Melting Point 34 - 42 °C (93.2 - 107.6 °F) [1][3]
Boiling Point No data available [11[3]
Flash Point No data available [1][3]
Solubility No data available [1]

Hazard Identification and GHS Classification

Bromoacetic anhydride is classified as a hazardous substance, primarily due to its corrosive

nature. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides a clear framework for understanding these hazards.

Hazard Class Category Hazard Statement Citation(s)
H314: Causes severe
Skin )
] o 1B skin burns and eye [11[3]114]
Corrosion/Irritation
damage
Serious Eye 1 H318: Causes serious
Damage/Eye Irritation eye damage
Signal Word: Danger[1][3]
Hazard Pictogram:
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e GHSO05: Corrosion[3]

Toxicology and Health Effects

While specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50
(Lethal Concentration, 50%) for bromoacetic anhydride are not readily available in the
reviewed literature, the primary health hazards are well-documented as severe irritation and
burns upon contact. The toxicological properties have not been fully investigated, and it should
be handled with extreme care.[1]

Routes of Exposure and Effects:

Skin Contact: Causes severe skin burns, which may include blistering and progressive
ulceration if not treated immediately.[3]

o Eye Contact: Causes serious eye damage, potentially leading to corneal burns and
permanent injury.[3]

 Ingestion: If swallowed, it can cause corrosive burns to the mouth, throat, and stomach.[3]
Vomiting may occur, potentially with blood.[3]

 Inhalation: Inhalation of dust or fumes can cause a burning sensation in the throat, shortness
of breath, coughing, or wheezing.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures

Due to the lack of specific, detailed experimental protocols for bromoacetic anhydride in the
available literature, the following procedures are based on best practices for handling highly
corrosive and reactive acid anhydrides.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, starting with robust engineering controls, is critical.
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Safe Handling of
Bromoacetic Anhydride

Primary Containment it Espential Essential Essential

v Engineering Controls v Personal Protective Equipment (P%yE)

Chemical Safety Goggles & Chemical-Resistant Gloves Chemical-Resistant Apron NIOSH-approved Respirator

Chemical Fume Hood Eyewash Station Face Shield (6. Nitrile, Neoprene) or Lab Coat (if dustivapors are generated)

\4

Adequate Ventilation Safety Shower

Click to download full resolution via product page
Caption: Hierarchy of controls for handling bromoacetic anhydride.
Methodology:

o Work Area Preparation: All work with bromoacetic anhydride must be conducted in a
certified chemical fume hood to minimize inhalation exposure.[6] Ensure that a safety shower
and eyewash station are readily accessible and have been recently tested.[1]

o Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles that conform to ANSI Z87.1
standards, in conjunction with a full-face shield.[2][6]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile or neoprene) and a
chemically resistant lab coat or apron.[1][2] Regularly inspect gloves for any signs of
degradation or puncture.
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o Respiratory Protection: If there is a potential for generating dust or aerosols, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and acid gases
should be used.[1][6]

e Handling:
o Avoid direct contact with the skin, eyes, and clothing.[1]
o Use spark-proof tools and equipment to prevent ignition sources.[2]
o Keep the container tightly closed when not in use.[1]

o Wash hands thoroughly after handling.[1]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Protocol Citation(s)

Move the victim to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [1112]
artificial respiration. Seek

immediate medical attention.

Immediately flush the affected
area with copious amounts of
_ water for at least 15 minutes
Skin Contact _ _ _ [11[3]
while removing contaminated
clothing and shoes. Seek

immediate medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [1112]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never

Ingestion give anything by mouth to an [1112][3]
unconscious person. Seek

immediate medical attention.

Firefighting Measures

In the event of a fire involving bromoacetic anhydride, specific extinguishing media and
protective actions are required.

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
sand.[1][2]

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.
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o Specific Hazards: During a fire, irritating and toxic gases, such as carbon monoxide, carbon
dioxide, and hydrogen bromide, may be generated through thermal decomposition.[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.[1][2]

Accidental Release Measures

A clear and efficient response to a spill is necessary to prevent exposure and environmental
contamination.
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'

Collect Spilled Material into
a Suitable Container

'
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l

Dispose of as Hazardous Waste

'

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a bromoacetic anhydride spill.
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Methodology:

e Personal Precautions: Evacuate personnel from the area.[6] Wear the appropriate personal
protective equipment as outlined in section 4.1.[2] Ensure adequate ventilation.[1]

e Containment and Cleaning Up:

[¢]

Prevent further leakage or spillage if it is safe to do so.[2]

[¢]

Cover the spilled product with a suitable non-flammable absorbent material, such as sand
or vermiculite.[1]

[¢]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[2]

[e]

Wash the spill site after material pickup is complete.[1]
e Environmental Precautions: Do not let the chemical enter drains or the environment.[1][2]

Storage and Disposal

Proper storage and disposal are critical to long-term safety and environmental protection.

Storage

» Store in a dry, cool, and well-ventilated place.[1][2]
o Keep the container tightly closed when not in use.[1][2]
o Store away from incompatible materials, such as strong oxidizing agents.[6]

e Some sources recommend refrigeration and storage under a nitrogen atmosphere.[6]

Disposal

 Bromoacetic anhydride and its containers must be disposed of as hazardous waste in
accordance with local, state, and federal regulations.[1][2]

e Do not dispose of with municipal waste.[1]
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Conclusion

Bromoacetic anhydride is a valuable chemical reagent with significant hazards, primarily
related to its severe corrosivity. A thorough understanding of these hazards, coupled with strict
adherence to the safety protocols outlined in this guide, is essential for researchers, scientists,
and drug development professionals. By implementing robust engineering controls, utilizing
appropriate personal protective equipment, and being prepared for emergency situations, the
risks associated with handling bromoacetic anhydride can be effectively managed, ensuring a
safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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